5-bromo-1-methyl-1H-pyrazole
Overview
Description
“5-bromo-1-methyl-1H-pyrazole” is a chemical compound with the molecular formula C4H5BrN2 . It is a pyrazole derivative, which is a class of compounds that have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “5-bromo-1-methyl-1H-pyrazole”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . One specific synthesis method of “5-bromo-1-methyl-1H-pyrazol-3-amine” involves reacting 1-methyl-1H-pyrazol-3-amine with hexane-2,5-dione to generate an intermediate, which then reacts with n-butyl lithium and cyanogen bromide in tetrahydrofuran solution at -78 ℃ .
Molecular Structure Analysis
The molecular structure of “5-bromo-1-methyl-1H-pyrazole” is characterized by a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms .
Chemical Reactions Analysis
Pyrazole derivatives, including “5-bromo-1-methyl-1H-pyrazole”, can undergo various chemical reactions. For instance, α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines, which, after removal of the leaving group, provide the desired pyrazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-bromo-1-methyl-1H-pyrazole” include its molecular weight of 161.00 . More detailed properties such as density, boiling point, and others were not found in the retrieved sources.
Scientific Research Applications
Medicinal Chemistry
Pyrazoles, including 5-bromo-1-methyl-1H-pyrazole, have a wide range of applications in medicinal chemistry . They exhibit diverse biological activities, such as antituberculosis , antimicrobial , antifungal , anti-inflammatory , anticancer , and antidiabetic agents .
Drug Discovery
The pyrazole structure is fundamental in various small molecules, exhibiting a diverse array of pharmaceutical activities . This makes 5-bromo-1-methyl-1H-pyrazole a valuable scaffold in the field of drug discovery .
Agrochemistry
Pyrazoles are also used in agrochemistry . The unique properties of 5-bromo-1-methyl-1H-pyrazole could potentially be harnessed for the development of new agrochemicals.
Coordination Chemistry
In coordination chemistry, pyrazoles can act as ligands to form complexes with metals . The bromine atom in 5-bromo-1-methyl-1H-pyrazole could potentially enhance its ability to coordinate with metals.
Organometallic Chemistry
5-bromo-1-methyl-1H-pyrazole could also find applications in organometallic chemistry . Its structure could potentially allow it to form organometallic compounds with unique properties.
Synthesis of 1,4’-Bipyrazoles
4-Bromopyrazole, a compound similar to 5-bromo-1-methyl-1H-pyrazole, has been used as a starting material in the synthesis of 1,4’-bipyrazoles . It’s possible that 5-bromo-1-methyl-1H-pyrazole could be used in a similar manner.
Eco-friendly Synthesis
Recent research has uncovered intriguing applications of the pyrazole structure in organic synthesis, where it acts as both a directing and transforming group . This could potentially make 5-bromo-1-methyl-1H-pyrazole useful in eco-friendly synthesis methods .
Heterocyclic Chemistry
As a five-membered heterocycle, 5-bromo-1-methyl-1H-pyrazole belongs to a class of compounds highly valued in organic synthesis . It could potentially be used in the synthesis of other heterocyclic compounds.
Safety And Hazards
While specific safety and hazards information for “5-bromo-1-methyl-1H-pyrazole” was not found in the retrieved sources, general safety measures for handling chemical compounds should be followed. These include wearing personal protective equipment, avoiding contact with skin, eyes, and clothing, and avoiding ingestion and inhalation .
Future Directions
The future directions for “5-bromo-1-methyl-1H-pyrazole” and other pyrazole derivatives could involve further exploration of their synthesis techniques and biological activity. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
properties
IUPAC Name |
5-bromo-1-methylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrN2/c1-7-4(5)2-3-6-7/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZARUEALSRVVHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591641 |
Source
|
| Record name | 5-Bromo-1-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-1-methyl-1H-pyrazole | |
CAS RN |
361476-01-9 |
Source
|
| Record name | 5-Bromo-1-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-1-methyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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